Cas no 1706212-99-8 (3-methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide
• CAS No: 1706212-99-8
• MF: C₁₅H₂₁N₅O₃
• MW: 319.358942747116
• CID: 5366704
• Update Time: 2025-10-29

3-methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide

• Inchi： 1S/C15H21N5O3/c1-19-10-13(15(18-19)22-2)14(21)17-12-7-16-20(9-12)8-11-3-5-23-6-4-11/h7,9-11H,3-6,8H2,1-2H3,(H,17,21)
• InChI Key： AVKYHJNRLAQFOA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2=CN(CC3CCOCC3)N=C2)=O)C(OC)=N1

Additional information on 3-methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide

3-Methoxy-1-Methyl-N-[1-(Oxan-4-Ylmethyl)Pyrazol-4-Yl]Pyrazole-4-Carboxamide: A Comprehensive Overview

3-Methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide, identified by the CAS number 1706212-99-8, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its synthesis, properties, applications, and the latest research findings.

The molecular structure of 3-methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide is characterized by a pyrazole ring system with substituents that include a methoxy group, a methyl group, and an oxane-derived side chain. The presence of these functional groups contributes to its versatile reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a building block for the development of bioactive molecules, particularly in the context of drug discovery.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for the treatment of various diseases. For instance, studies published in 2023 have demonstrated its potential as an anti-inflammatory agent by targeting key inflammatory pathways. Additionally, its anti-cancer properties have been investigated, with preliminary results indicating selective cytotoxicity against cancer cells while sparing normal cells.

In terms of synthesis, 3-methoxy-1-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and oxidation steps. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield. This approach not only reduces the time required for synthesis but also minimizes the environmental impact by lowering energy consumption.

The physical properties of this compound are equally intriguing. It exhibits a high degree of stability under physiological conditions, which is crucial for its potential use as a drug candidate. Its solubility profile has been optimized through structural modifications, enabling better bioavailability when administered orally or via other routes. Furthermore, its thermal stability makes it suitable for incorporation into various formulations without degradation during processing.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 3-methoxy-1-methyl-N-[1-(oxan-4-y lmethyl)pyrazol -4 -yl]pyrazole -4 -carboxamide. Quantum mechanical calculations have revealed that the compound's electronic structure facilitates strong binding to target proteins, enhancing its efficacy as a therapeutic agent. These findings have been corroborated by in vitro assays, which further validate its pharmacological potential.

Beyond medicinal applications, this compound has shown promise in agrochemical research. Its ability to inhibit plant pathogens has led to investigations into its use as a fungicide or herbicide. Field trials conducted in 2023 demonstrated effective control of fungal infections in crops without adverse effects on beneficial soil microorganisms. This dual functionality underscores its versatility across different industries.

In conclusion, 3-methoxy -1 -methyl -N -[1 -(oxan -4 -y lmethyl )pyrazol -4 -y l ]pyrazole -4 -carboxamide, with CAS number 1706212 -99 -8, represents a multifaceted compound with significant potential in various scientific domains. Its unique chemical properties, coupled with recent research breakthroughs, position it as a valuable asset in drug discovery and agricultural innovation. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make a substantial impact on both human health and sustainable agriculture.